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Compound of Interest |

Compound Name: 4-(Phenyilsulfinyl)morpholine
CAS No.: 16066-32-3
Cat. No.: B14140355

Get Quote

In the landscape of drug discovery and chemical research, scientists frequently encounter
novel molecules for which comprehensive safety data has not yet been established or publicly
disseminated. 4-(Phenylsulfinyl)morpholine is such a compound. A diligent search has
revealed no publicly available, official Safety Data Sheet (SDS). This guide, therefore, is
constructed as a proactive, expert-driven hazard analysis. It is designed for researchers and
drug development professionals, providing a predictive safety and handling framework based
on a "structural analogy" approach. We will dissect the molecule into its core components—the
morpholine ring and the phenylsulfinyl group—and synthesize a predicted safety profile from
the well-documented characteristics of these moieties. This document serves not as a
replacement for an official SDS, but as an essential tool for preliminary risk assessment and
the establishment of safe laboratory practices.

Section 1: Chemical Identification and Structural
Rationale for Hazard Assessment

Systematic Name: 4-(Phenylsulfinyl)morpholine Synonyms: 4-Morpholinyl Phenyl Sulfoxide
Molecular Formula: C10H13NO2S Molecular Weight: 211.28 g/mol CAS Number: 5029-05-0
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The core of our predictive analysis rests on understanding the contributions of the two primary
structural components to the overall reactivity and toxicology of the molecule.

» The Morpholine Moiety: A saturated heterocyclic amine, morpholine is known for its basicity
and associated hazards. It is a well-characterized industrial chemical, and its safety profile is
extensively documented. We can anticipate that the morpholine ring will impart properties
such as corrosivity, skin and eye irritation, and potential systemic toxicity upon absorption.[1]

[2][3]

e The Phenylsulfinyl Group: The sulfoxide functional group (R-S(=0)-R’) is a key feature in
many pharmaceuticals and organic compounds. The toxicity of sulfoxides can vary
significantly. While dimethyl sulfoxide (DMSO) is known for its low toxicity and use as a
solvent[4], other sulfoxides can be metabolites of toxic substances or possess intrinsic
reactivity.[5][6] The sulfinyl group introduces chirality at the sulfur atom, which can lead to
stereoselective interactions in biological systems.[7] We must consider its potential for
metabolism and its influence on the overall electronic and steric properties of the molecule.

Molecular Structure of 4-(Phenylsulfinyl)morpholine

Caption: Molecular structure of 4-(Phenylsulfinyl)morpholine.

Section 2: Predicted Hazard Identification

Based on the structural analysis, a GHS classification is predicted below. This is a
precautionary assessment and should be treated as such until empirical data is available.

Predicted GHS Hazard Classification
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Hazard Class

Category

Rationale

Flammable Liquids

Category 4

While the sulfoxide group may
raise the flashpoint compared
to morpholine (32°C), as a
substituted organic molecule, it
is likely combustible.[8][9]

Acute Toxicity, Oral

Category 4

Harmful if swallowed. Based
on the known toxicity of

morpholine.[3][8]

Acute Toxicity, Dermal

Category 3

Toxic in contact with skin.
Based on the known toxicity of

morpholine.[3][8]

Skin Corrosion/Irritation

Category 1B

Causes severe skin burns and
eye damage. This is a primary
hazard of morpholine.[2][10]

Serious Eye Damage/Irritation

Category 1

Causes serious eye damage.
Directly correlated with the
corrosive nature of the
morpholine moiety.[2][10]

» Signal Word:Danger

e Predicted Hazard Statements:

[¢]

[e]

o

o

H227: Combustible liquid.

H302: Harmful if swallowed.

H311: Toxic in contact with skin.

o Predicted Precautionary Statements:

H314: Causes severe skin burns and eye damage.

o P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[8]
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[e]

P260: Do not breathe mist/vapors/spray.[10][11]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[8][10]
o P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[8]

o P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.[10]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[8][10]

o P310: Immediately call a POISON CENTER or doctor/physician.[11]

o P403+P235: Store in a well-ventilated place. Keep cool.[11]

Section 3: Recommended Protocols for Safe
Handling and Use

The following protocols are derived from best practices for handling corrosive and toxic organic
chemicals. They represent a self-validating system, where adherence to each step ensures a
multi-layered approach to safety.

Workflow for Initial Handling of a Novel Compound
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Phase 1: Pre-Experiment Assessment
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Phase 2: Experimental Setup
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Phase 3: Execution & Monitoring
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Caption: A workflow for the safe handling of novel chemical entities.
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Step-by-Step Handling Protocol

e Engineering Controls - The Primary Barrier:

o Causality: The primary danger from this compound is predicted to be inhalation of vapors
and accidental contact with skin or eyes. Therefore, physical containment is the most
critical safety measure.

o Protocol: All manipulations of 4-(Phenylsulfinyl)morpholine, including weighing,
transferring, and use in reactions, MUST be conducted within a certified chemical fume
hood to ensure adequate ventilation and containment.[12]

o Personal Protective Equipment (PPE) - The Second Line of Defense:

o Causality: Given the predicted corrosivity and dermal toxicity from the morpholine moiety,
direct contact must be prevented.

o Protocol:
» Eye Protection: Chemical splash goggles and a face shield are mandatory.

» Hand Protection: Wear nitrile or neoprene gloves. Given the unknown permeation
characteristics, it is advisable to use a double-gloving technique.

» Body Protection: A flame-resistant lab coat must be worn and fully buttoned. Ensure full
leg and foot coverage (no shorts, sandals, or open-toed shoes).

e Storage and Segregation:

o Causality: To prevent hazardous reactions, the compound must be isolated from
incompatible materials. The N-sulfinyl group can be susceptible to oxidation or reduction.

o Protocol: Store in a tightly sealed, properly labeled container in a cool, dry, and well-
ventilated area designated for corrosive and toxic materials.[12] Segregate from strong
oxidizing agents, strong acids, and strong bases.

e Spill and Emergency Response:
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o Causality: A pre-planned response is crucial to mitigate the harm from an accidental
release.

o Protocol:

» Ensure a spill kit containing an inert absorbent material (e.g., vermiculite or sand), a
sealed container for waste, and appropriate PPE is readily accessible.

» In case of a small spill, evacuate non-essential personnel, ensure ventilation, and
absorb the material with the inert absorbent. Place the waste in a sealed container for
hazardous disposal.

» |n case of skin contact, immediately flush the affected area with copious amounts of
water for at least 15 minutes and seek immediate medical attention.[8][10]

» |n case of eye contact, immediately flush with water for at least 15 minutes, holding the
eyelids open, and seek immediate medical attention.[8][10]

Section 4: Anticipated Toxicological Profile

This section provides an in-depth analysis of the likely toxicological properties, grounded in the
known effects of its constituent parts.

o Acute Toxicity: The primary driver of acute toxicity is expected to be the morpholine
component. Morpholine is classified as harmful if swallowed and toxic in contact with skin or
if inhaled.[3][13] Therefore, it is prudent to assume a similar or greater level of toxicity for 4-
(Phenylsulfinyl)morpholine until proven otherwise.

» Corrosivity and Irritation: Morpholine is a severe skin and eye corrosive.[2][9] This property is
unlikely to be diminished by the addition of the phenylsulfinyl group. The compound should
be handled as a corrosive material at all times.

o Metabolism and Chronic Toxicity: The metabolism of the phenylsulfinyl group is a key
consideration for chronic toxicity. Sulfoxides can be metabolized via oxidation to sulfones or
reduction back to sulfides. These metabolic pathways can either detoxify the compound or
potentially generate more reactive intermediates. For example, studies on sulfur mustard
show that its oxidized metabolite, sulfur mustard sulfone, exhibits significant toxicity.[6] The
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long-term effects of 4-(Phenylsulfinyl)morpholine are unknown, and exposure should be
minimized.

Role in Drug Development: It is noteworthy that the morpholine ring is a common scaffold in

medicinal chemistry, valued for its physicochemical properties and synthetic accessibility.[14]
[15][16] Sulfoxides are also present in numerous approved drugs. The combination of these

two moieties suggests potential utility in drug design, but underscores the need for thorough

toxicological evaluation.[7][17]

Section 5: Stability and Reactivity

Chemical Stability: The compound is likely stable under normal laboratory conditions
(ambient temperature and pressure). However, the N-S bond in N-sulfinylamines can be a
site of reactivity.[18][19][20]

Incompatible Materials: Avoid contact with strong oxidizing agents (which could oxidize the
sulfoxide to a sulfone), strong reducing agents, and strong acids or bases.

Hazardous Decomposition Products: Upon thermal decomposition, the compound may
release toxic fumes, including oxides of carbon (CO, COz), nitrogen (NOx), and sulfur (SOXx).
[91[12]

Disclaimer

This document is a predictive guide based on structural analogy and is intended for

informational purposes for trained scientific personnel. It is not a substitute for an official,

experimentally verified Safety Data Sheet (SDS). All laboratory work should be conducted

under the supervision of a qualified individual, and a thorough, site-specific risk assessment

should be performed before handling 4-(Phenylsulfinyl)morpholine. The user assumes all

liability for the use of this information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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